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Introduction

BI-1808 is a first-in-class, fully human IgG1 monoclonal antibody that targets the Tumor
Necrosis Factor Receptor 2 (TNFR2).[1][2] TNFR2 is a key immune checkpoint receptor, and
its expression is notably upregulated on tumor-associated regulatory T cells (Tregs) within the
tumor microenvironment (TME).[3] These Tregs are highly suppressive and represent a
significant barrier to effective anti-tumor immunity. BI-1808 is designed to overcome this
immunosuppression and has shown promise both as a monotherapy and in combination with
other immunotherapeutic agents.[2][3]

This document provides detailed application notes and protocols for the use of BI-1808, with a
particular focus on its combination with the anti-PD-1 antibody, pembrolizumab.

Mechanism of Action

BI-1808 exerts its anti-tumor effects through a multi-faceted mechanism of action:[1][4][5]
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o TNFR2 Blockade: BI-1808 binds to TNFR2, preventing its interaction with its ligand, TNF-a.
This action inhibits TNFR2-mediated signaling, which is crucial for the survival and
expansion of Tregs.[1][5]

o FcyR-Dependent Depletion of Tregs: As an IgG1 antibody, BI-1808's Fc region engages with
Fcy receptors (FcyR) on effector immune cells, such as Natural Killer (NK) cells. This
interaction leads to antibody-dependent cell-mediated cytotoxicity (ADCC) and the
subsequent depletion of intratumoral Tregs.

o Expansion of CD8+ T Cells: By reducing the number and suppressive function of Tregs, BI-
1808 fosters a more favorable TME for the expansion and activation of cytotoxic CD8+ T
cells, which are critical for tumor cell killing.[1]

e Modulation of Innate Immune Cells: Preclinical data suggests that BI-1808 also modulates
the activity of innate immune cells, including neutrophils and myeloid cells, further
contributing to the anti-tumor immune response.

The combination of BI-1808 with an anti-PD-1 antibody like pembrolizumab offers a synergistic
approach. While BI-1808 targets the Treg-mediated immunosuppression by acting on the
TNFR2 pathway, pembrolizumab blocks the PD-1/PD-L1 axis, releasing the brakes on effector
T cells. This dual strategy aims to comprehensively dismantle the immune evasion
mechanisms of cancer cells.

Signaling Pathway Diagram
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Caption: Mechanism of BI-1808 as a monotherapy and in combination with Pembrolizumab.

Quantitative Data Summary

The following tables summarize the quantitative data from the Phase 1/2a clinical trial
(NCT04752826) of BI-1808 as a single agent and in combination with pembrolizumab.
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Table 1: BI-1808 Monotherapy Dose Escalation and
Efficacy

Number of Patients (as of Best Overall Response

Dose Level .
Jan 12, 2024) (Solid Tumors)
25 mg 31 (across all doses) 1 partial response (iPR)
75 mg 6 stable disease (SD)
225 mg
675 mg
1000 mg

Data from 20 evaluable patients with advanced solid malignancies.[4]

Table 2: BI-1808 Monotherapy Efficacy in Cutaneous T-
Cell Lymphoma (CTCL)

S Number of Complete Partial Stable Disease
ate

Evaluable Response Response Disease Control
Reported .

Patients (CR) (PR) (SD) Rate
Sep 2024 4 0 3 1 100%
Jun 2025 9 1 3 5 100%

Table 3: BI-1808 and Pembrolizumab Combination
i - = lati | Effi

Pembrolizumab Number of Patients Best Overall
BI-1808 Dose Level
Dose (as of Jan 12, 2024) Response
13 (across both 1 stable disease (SD)
225 mg 200 mg Q3w )
doses) out of 4 patients
675 mg 200 mg Q3w
1000 mg 200 mg Q3W
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Note: The combination therapy is administered every 3 weeks (Q3W).[4][6]

Experimental Protocols
Preclinical Evaluation of BI-1808

Objective: To assess the safety, tolerability, and anti-tumor activity of BI-1808 in preclinical
models.

Methodologies:
e In Vitro T-cell Stimulation Assays:
o Purpose: To evaluate the effect of BI-1808 on T-cell activation and cytokine release.
o Protocol Outline:
1. Isolate human peripheral blood mononuclear cells (PBMCs).
2. Culture PBMCs in the presence of T-cell activators (e.g., anti-CD3/CD28 antibodies).
3. Treat the cultures with varying concentrations of BI-1808.

4. After a defined incubation period (e.g., 24-72 hours), assess T-cell proliferation (e.g.,
using CFSE dilution assays) and cytokine production (e.g., using ELISA or multiplex
bead assays for IFN-y, TNF-q, etc.).

e Humanized Mouse Models:

o Purpose: To evaluate the in vivo efficacy and mechanism of action of BI-1808 in a system

with a humanized immune component.
o Protocol Outline:

1. Engraft immunodeficient mice with human hematopoietic stem cells or PBMCs to
reconstitute a human immune system.

2. Implant human tumor xenografts.
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3. Once tumors are established, treat mice with BI-1808, a murine surrogate, or a
combination with an anti-PD-1 antibody.

4. Monitor tumor growth over time.

5. At the end of the study, harvest tumors and lymphoid organs for immunophenotyping by
flow cytometry to analyze the frequency and activation state of human immune cell
subsets (e.g., Tregs, CD8+ T cells).

o Toxicology Studies in Non-Human Primates (NHPs):
o Purpose: To evaluate the safety and tolerability of BI-1808 at various dose levels.[7]
o Protocol Outline:

1. Administer BI-1808 intravenously to cynomolgus monkeys at doses up to 200 mg/kg
weekly for four consecutive weeks.[7]

2. Monitor for clinical signs of toxicity.
3. Collect blood samples for hematology, clinical chemistry, and pharmacokinetic analysis.

4. Perform histopathological examination of tissues at the end of the study.

Clinical Trial Protocol: NCT04752826 (Phase 1/2a)

Title: A Phase 1/2a, Open-Label, Dose-Escalation, Multicenter, First-in-Human Study of BI-
1808 as a Single Agent and in Combination with Pembrolizumab in Subjects with Advanced
Malignancies.[8]

Objectives:

o Primary: To evaluate the safety and tolerability of BI-1808 as a single agent and in
combination with pembrolizumab, and to determine the recommended Phase 2 dose
(RP2D).[6]

e Secondary: To assess the preliminary anti-tumor activity, pharmacokinetics (PK), and
pharmacodynamics (PD) of BI-1808 alone and in combination.[6]
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Study Design: This is a two-phase study:[9]
e Phase 1 (Dose Escalation):

o Part A (Monotherapy): Patients receive escalating doses of BI-1808 to determine the

single-agent RP2D.

o Part B (Combination): Patients receive escalating doses of BI-1808 in combination with a
fixed dose of pembrolizumab to determine the combination RP2D.

e Phase 2a (Dose Expansion):

o Part A (Monotherapy): Patients with specific tumor types (e.g., ovarian cancer, melanoma,
T-cell lymphomas) are enrolled to further evaluate the safety and efficacy of BI-1808 at the
RP2D.

o Part B (Combination): Patients with specific tumor types (e.g., non-small cell lung cancer,
ovarian cancer, melanoma, T-cell lymphomas) are enrolled to evaluate the combination
therapy at the RP2D.

Patient Population:

o Adults with advanced solid tumors or T-cell ymphomas who have progressed on standard

therapy.
Treatment Regimen:
o BI-1808 is administered as an intravenous (IV) infusion every 3 weeks.

e Pembrolizumab is administered as a flat-dose IV infusion every 3 weeks in the combination

cohorts.
Key Assessments:

» Safety: Monitoring of adverse events (AEs), dose-limiting toxicities (DLTs), and laboratory
parameters.

o Efficacy: Tumor response assessed by RECIST and iRECIST criteria.
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» Pharmacokinetics: Measurement of BI-1808 serum concentrations.

e Pharmacodynamics:
o Receptor occupancy (RO) of TNFR2 on peripheral blood immune cells.
o Levels of soluble TNFR2 (STNFR2) in serum.

o Immunophenotyping of peripheral blood and tumor tissue to assess changes in Treg and
CD8+ T-cell populations.

Clinical Trial Workflow Diagram
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BI-1808 Phase 1/2a Clinical Trial Workflow (NCT04752826)
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Caption: Workflow of the BI-1808 Phase 1/2a clinical trial.
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Conclusion

BI-1808 represents a novel immunotherapeutic strategy targeting TNFR2 to deplete
immunosuppressive Tregs and enhance anti-tumor immunity. Early clinical data has
demonstrated a favorable safety profile and encouraging signs of efficacy, both as a
monotherapy and in combination with the PD-1 inhibitor pembrolizumab. The ongoing Phase
1/2a trial will provide further insights into the therapeutic potential of this combination across
various solid tumors and T-cell lymphomas. The protocols and data presented herein provide a
comprehensive overview for researchers and drug development professionals working with or
interested in BI-1808 and similar therapeutic agents.
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e To cite this document: BenchChem. [Application Notes and Protocols: BI-1808 in
Combination Therapy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664460/docs#application-notes-and-protocols-bi-
1808-in-combination-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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